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Compound of Interest

Compound Name: Butyl ricinoleate

Cat. No.: B087238 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of butyl
ricinoleate, a valuable biodegradable ester derived from castor oil. With applications ranging

from biocompatible lubricants in medical devices to drug delivery systems, the efficient

synthesis of high-purity butyl ricinoleate is of significant interest.[1] This document details the

primary chemical and enzymatic routes for its preparation, presenting quantitative data in

structured tables, outlining detailed experimental protocols, and visualizing key processes

through diagrams.

Overview of Synthesis Pathways
Butyl ricinoleate (C₂₂H₄₂O₃) is synthesized from castor oil, which is primarily composed of

triglycerides of ricinoleic acid (approximately 85-95%).[2] The synthesis can proceed through

two main pathways: a two-step process involving the hydrolysis of castor oil to ricinoleic acid

followed by esterification, or a direct one-step transesterification of castor oil with butanol. Both

chemical and enzymatic catalysts can be employed for these transformations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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